3-[(3,5-Dimethoxybenzyl)oxy]azetidine trifluoroacetate
Overview
Description
3-[(3,5-Dimethoxybenzyl)oxy]azetidine trifluoroacetate is a synthetic compound with the molecular formula C14H18F3NO5 . It has gained attention in the scientific community due to its potential for various applications in research and industry.
Molecular Structure Analysis
The molecular structure of 3-[(3,5-Dimethoxybenzyl)oxy]azetidine trifluoroacetate consists of an azetidine ring (a four-membered cyclic amine), attached to a benzyl group through an ether linkage. The benzyl group is substituted with two methoxy groups at the 3 and 5 positions .Scientific Research Applications
Synthesis and Chemical Applications
Development of Novel Ligands : A study described the synthesis of 3-[(2S)-azetidin-2-ylmethoxy]-5-[11C]-methylpyridine, a potential novel ligand for nicotinic receptors, using a coupling process and deprotection with trifluoroacetic acid (TFA). The methodology included overcoming previous automation issues in Stille coupling reactions, highlighting its significance in chemical synthesis and radiochemistry (Karimi & Långström, 2002).
Multicomponent Coupling Reactions : Research involving trifluoroacetic acid highlighted a metal-free, three-component coupling process involving N-substituted aziridines, arynes, and water. This process yields N-aryl β-amino and γ-amino alcohol derivatives, illustrating the compound's role in facilitating complex chemical reactions (Roy, Baviskar & Biju, 2015).
Selective Deprotection in Organic Synthesis : A study presented the chemoselective deprotection of 3,4-dimethoxybenzyl (3,4DMB) ethers in the presence of various other ethers using phenyliodine bis(trifluoroacetate) (PIFA). This selective deprotection process underlines the compound's role in precise synthetic chemistry applications (Watanabe & Katoh, 2011).
Biological and Medicinal Chemistry
Synthesis of Bioactive Molecules : Research showcased the synthesis of 3,4-dimethoxybenzyl (3,4DMB) ethers and their use in creating bioactive molecules, such as BAF312 (Siponimod), which completed phase 2 clinical trials for multiple sclerosis (Pan et al., 2013).
Developing Azetidine-based Structures : A study demonstrated strain-release reactions of azabicyclo[1.1.0]butyl carbinols, leading to the formation of keto 1,3,3-substituted azetidines and spiroepoxy azetidines. This emphasizes the role of azetidine structures in medicinal chemistry (Gregson, Noble & Aggarwal, 2021).
Antioxidant Properties : Certain synthesized compounds containing the dimethoxyphenol moiety demonstrated significant free-radical scavenging abilities, showcasing the potential therapeutic applications of such compounds (Hussain, 2016).
properties
IUPAC Name |
3-[(3,5-dimethoxyphenyl)methoxy]azetidine;2,2,2-trifluoroacetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO3.C2HF3O2/c1-14-10-3-9(4-11(5-10)15-2)8-16-12-6-13-7-12;3-2(4,5)1(6)7/h3-5,12-13H,6-8H2,1-2H3;(H,6,7) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JRINSLYDYFDRPN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1)COC2CNC2)OC.C(=O)(C(F)(F)F)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18F3NO5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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